Cas no 1521791-99-0 (5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1521791-99-0
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 5209973
• Update Time: 2025-06-11

5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H10FNO2/c1-7-10(12(15)16)6-11(14-7)8-3-2-4-9(13)5-8/h2-6,14H,1H3,(H,15,16)
• InChI Key： HPCUBUIXHXPBHZ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(F)=C2)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1521791-99-0)

In the realm of organic chemistry and pharmaceutical research, 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1521791-99-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and pyrrole-carboxylic acid moieties, serves as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of anti-inflammatory and antimicrobial agents, aligning with current trends in precision medicine.

The molecular structure of 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid features a fluorine-substituted aromatic ring, which enhances its metabolic stability and binding affinity to target proteins. This attribute is critical in the design of small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Recent studies highlight its potential as a scaffold for developing kinase inhibitors, addressing the growing demand for targeted therapies in personalized healthcare. The compound's carboxylic acid group further allows for facile derivatization, making it a valuable building block in combinatorial chemistry.

From a synthetic perspective, CAS 1521791-99-0 is often synthesized via Palladium-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums due to its efficiency and atom economy. Environmental sustainability is a key concern among modern chemists, and this compound's synthetic routes are being optimized to reduce hazardous byproducts. Additionally, its lipophilicity and bioavailability profiles are frequently analyzed in computational chemistry studies, leveraging AI-driven molecular modeling tools—a trending intersection of technology and drug design.

In material science, 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid is investigated for its potential in organic electronics, such as OLEDs and conductive polymers. The fluorophenyl group contributes to electron-withdrawing effects, which are essential for tuning the optoelectronic properties of these materials. This aligns with the global push toward renewable energy and smart devices, where researchers seek novel organic semiconductors with enhanced performance.

Safety and regulatory aspects of CAS 1521791-99-0 are also under scrutiny, particularly in compliance with REACH and FDA guidelines. As the pharmaceutical industry emphasizes quality-by-design (QbD) principles, this compound's purity and stability data are meticulously documented. Analytical techniques like HPLC and LC-MS are routinely employed to ensure batch-to-batch consistency, a topic frequently searched by quality control professionals.

In summary, 5-(3-Fluoro-phenyl)-2-methyl-1H-pyrrole-3-carboxylic acid represents a multifaceted compound with applications spanning drug development, materials engineering, and sustainable chemistry. Its relevance to cutting-edge research areas—such as targeted drug delivery, green synthesis, and organic electronics—ensures its continued prominence in scientific literature and industrial workflows. Future studies may further elucidate its mechanistic roles, solidifying its position as a cornerstone in modern synthetic and applied chemistry.